2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid

• IUPAC Name: 2-bromo-1-methylimidazole-4-carboxylic acid
• InChI: InChI=1S/C5H5BrN2O2/c1-8-2-3(4(9)10)7-5(8)6/h2H,1H3,(H,9,10)
• InChI Key: DYHJNZNZJCTGGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1Br)C(=O)O
• Molecular Formula: C5H5BrN2O2
• DSSTOX Substance ID: DTXSID201243554
• Molecular Weight: 205.01 g/mol
• CAS RN: 852181-03-4

Description

“2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid” is a chemical compound with the CAS Number: 852181-03-4. It has a molecular weight of 205.01. This compound is a solid under normal conditions.

Synthesis Analysis

Imidazoles, including “2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid”, can be synthesized from 1,2-diketones and urotropine in the presence of ammonium acetate. A one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles can be achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of “2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid” can be represented by the linear formula: C5H5BrN2O2. The InChI Code for this compound is 1S/C5H5BrN2O2/c1-8-2-3 (4 (9)10)7-5 (8)6/h2H,1H3, (H,9,10).

Physical And Chemical Properties Analysis

“2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid” is a solid at room temperature. The compound should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Pharmaceuticals and Drug Candidates

• Imidazole is a key component in many pharmaceuticals and drug candidates. It’s an important heterocyclic structural motif in functional molecules and is utilized in a diverse range of applications.
• The synthesis of imidazoles has been a topic of recent research, with an emphasis on the bonds constructed during the formation of the imidazole.
• The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Transition Metal Catalysts

• 2-Bromo-1-methylimidazole is used as ligands for transition metal catalysts.

Functional Materials

• Imidazole compounds are used in the creation of functional materials.

Synthesis of Other Compounds

• 2-Bromo-1-methyl-1H-imidazole can be used in the synthesis of N - (4-methoxyphenyl)-1-methyl-1 H -imidazol-2-amine via C-N coupling with p -anisidine.
• 4-Imidazolecarboxylic acid (ICA) was used in the synthesis of triphenymethyl-protected 4-imidazole carboxylic acid (trityl-ImCOOH) which is employed to functionalize poly (propylene imine) dendrimers.

Dyes for Solar Cells and Other Optical Applications

• Imidazoles are being deployed in emerging research into dyes for solar cells and other optical applications.

Catalysis

• Imidazoles are used in catalysis.

Anti-Tubercular Activity

• Imidazole derivatives have been synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis.

Synthesis of Functional Imidazole

• Imidazoles are key components to functional molecules that are used in a variety of everyday applications.
• Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole.

Anti-Tubercular Activity

• Certain imidazole derivatives have been synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis.

Chemical Synthesis

• 2-Bromo-1-methylimidazole can be used in the synthesis of other compounds.

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335. Precautionary measures include avoiding inhalation, ingestion, and contact with skin and eyes.

Future Directions

Imidazole derivatives, including “2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid”, have a broad range of applications in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.